1-(3-Diethylaminopropyl)-3-(3-diethylaminopropylamino)indazole
Cat. No. B8326200
M. Wt: 359.6 g/mol
InChI Key: DENNMAOJYJXOOZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04549023
Procedure details
To 60 ml of anhydrous N,N-dimethylformamide were added 4.00 g of 1-(3-diethylaminopropyl)-3-aminoindazole prepared by the same method as Example 26, 8.98 g of 3-bromopropyldiethylamine hydrobromide and 7.89 g of anhydrous potassium carbonate, and the mixture was stirred for 12 hours at 80° C. After cooling the reaction mixture, the mixture was added with 80 ml of water and extracted with diethyl ether. Then the ether layer was extracted three times with 2N-hydrochloric acid. The hydrochloric acid layer was washed with diethyl ether and the pH of the layer was adjusted to 14 with potassium carbonate. The layer was extracted three times with chloroform. The chloroform layer was dried with anhydrous sodium sulfate and chloroform was removed under reduced pressure. The residue thus obtained was subjected to an alumina-column chromatography (alumina: 200 g) using chloroform as the solvent to give 3.05 g of 1-(3-diethylaminopropyl)-3-(3-diethylaminopropylamino)indazole in a yield of 52%.
Identifiers
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REACTION_CXSMILES
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CN(C)C=O.[CH2:6]([N:8]([CH2:22][CH3:23])[CH2:9][CH2:10][CH2:11][N:12]1[C:20]2[C:15](=[CH:16][CH:17]=[CH:18][CH:19]=2)[C:14]([NH2:21])=[N:13]1)[CH3:7].Br.Br[CH2:26][CH2:27][CH2:28][N:29]([CH2:32][CH3:33])[CH2:30][CH3:31].C(=O)([O-])[O-].[K+].[K+]>C(Cl)(Cl)Cl.O>[CH2:22]([N:8]([CH2:6][CH3:7])[CH2:9][CH2:10][CH2:11][N:12]1[C:20]2[C:15](=[CH:16][CH:17]=[CH:18][CH:19]=2)[C:14]([NH:21][CH2:26][CH2:27][CH2:28][N:29]([CH2:32][CH3:33])[CH2:30][CH3:31])=[N:13]1)[CH3:23] |f:2.3,4.5.6|
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Inputs
Step One
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Name
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Quantity
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60 mL
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Type
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reactant
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Smiles
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CN(C=O)C
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Name
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Quantity
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4 g
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Type
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reactant
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Smiles
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C(C)N(CCCN1N=C(C2=CC=CC=C12)N)CC
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Step Two
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Name
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Quantity
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8.98 g
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Type
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reactant
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Smiles
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Br.BrCCCN(CC)CC
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Name
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Quantity
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7.89 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Step Four
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Name
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Quantity
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80 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred for 12 hours at 80° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling the reaction mixture
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with diethyl ether
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EXTRACTION
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Type
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EXTRACTION
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Details
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Then the ether layer was extracted three times with 2N-hydrochloric acid
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WASH
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Type
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WASH
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Details
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The hydrochloric acid layer was washed with diethyl ether
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EXTRACTION
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Type
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EXTRACTION
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Details
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The layer was extracted three times with chloroform
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The chloroform layer was dried with anhydrous sodium sulfate and chloroform
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CUSTOM
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Type
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CUSTOM
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Details
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was removed under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The residue thus obtained
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Outcomes
Product
Details
Reaction Time |
12 h |
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Name
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Type
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product
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Smiles
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C(C)N(CCCN1N=C(C2=CC=CC=C12)NCCCN(CC)CC)CC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.05 g | |
| YIELD: PERCENTYIELD | 52% | |
| YIELD: CALCULATEDPERCENTYIELD | 52.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
